Cas no 1391068-17-9 ((βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde)

• Product Name: (βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde
• CAS No: 1391068-17-9
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 4554523
• PubChem ID: 71314454
• Update Time: 2025-06-28

(βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde Chemical and Physical Properties

Names and Identifiers

• (βS)-β-[(1,1-tert-Butyloxycarbonyl)amino]-4-benzyloxy-benzenepropionic Aldehyde
• (βS)-β-[[(1,1-DiMethylethoxy)carbonyl]aMino]-4-phenylMethoxy-benzenepropionic Aldehyde
• Tert-butyl (S)-(1-(4-(benzyloxy)phenyl)-3-oxopropyl)carbamate
• (βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde

• Inchi： 1S/C21H25NO4/c1-21(2,3)26-20(24)22-19(13-14-23)17-9-11-18(12-10-17)25-15-16-7-5-4-6-8-16/h4-12,14,19H,13,15H2,1-3H3,(H,22,24)/t19-/m0/s1
• InChI Key： CIYSXAMDUAWENL-IBGZPJMESA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C1=CC=C(OCC2=CC=CC=C2)C=C1)CC=O

Additional information on (βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde

Introduction to (βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde (CAS No. 1391068-17-9)

(βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde (CAS No. 1391068-17-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyloxycarbonyl (Boc) protecting group and a benzyloxy substituent. These functional groups play crucial roles in the compound's stability, reactivity, and potential biological activity.

The tert-butyloxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino group during multi-step reactions. This protecting group is known for its stability under a variety of reaction conditions and can be selectively removed using mild acidic conditions, such as trifluoroacetic acid (TFA). The presence of the Boc group in (βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde ensures that the amino functionality remains unreactive until the desired stage of synthesis, allowing for precise control over the reaction sequence.

The benzyloxy substituent on the benzene ring is another key feature of this compound. This substituent not only influences the electronic properties of the molecule but also affects its solubility and reactivity. The benzyloxy group can be introduced via a substitution reaction, such as the Williamson ether synthesis, and can be selectively removed using catalytic hydrogenation over palladium on carbon (Pd/C). The presence of this substituent can enhance the compound's lipophilicity, making it more suitable for certain biological applications.

In recent years, (βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde has been extensively studied for its potential use in the development of novel therapeutic agents. One notable area of research involves its application as an intermediate in the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of peptides but with improved pharmacological properties, such as enhanced stability and reduced immunogenicity. Small molecule inhibitors are crucial in drug discovery for their ability to target specific proteins or enzymes involved in disease pathways.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of (βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde as a key intermediate in the synthesis of a potent inhibitor of a specific protein kinase involved in cancer cell proliferation. The researchers demonstrated that this compound could be efficiently converted into a highly selective inhibitor through a series of well-defined synthetic steps. The resulting inhibitor exhibited significant antiproliferative activity against various cancer cell lines, making it a promising lead compound for further development.

Another area of interest is the use of (βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Boc protecting group can be strategically utilized to mask reactive functionalities until they reach their target site, thereby improving drug delivery and reducing side effects. A study published in Organic & Biomolecular Chemistry explored the use of this compound as a prodrug precursor for an antiviral agent. The researchers found that the prodrug exhibited enhanced oral bioavailability and reduced toxicity compared to its parent compound.

The versatility of (βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde extends beyond its use as an intermediate or prodrug precursor. Its unique structural features make it an excellent candidate for various chemical modifications and derivatizations. For instance, the aldehyde functionality can be readily converted into other functional groups through reactions such as reductive amination or Wittig olefination. These modifications can lead to new compounds with diverse biological activities and potential therapeutic applications.

In conclusion, (βS)-β-(1,1-tert-Butyloxycarbonyl)amino-4-benzyloxy-benzenepropionic Aldehyde (CAS No. 1391068-17-9) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the Boc protecting group and benzyloxy substituent, make it an ideal candidate for various synthetic transformations and biological applications. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in the development of novel therapeutic agents.